Cas no 51655-37-9 (2-Propanamine, N-bromo-2-methyl-)

• Product Name: 2-Propanamine, N-bromo-2-methyl-
• CAS No: 51655-37-9
• MF: C₄H₁₀BrN
• MW: 152.032900333405
• CID: 4015460
• Update Time: 2025-07-09

2-Propanamine, N-bromo-2-methyl- Chemical and Physical Properties

Names and Identifiers

• 2-Propanamine, N-bromo-2-methyl-

• Inchi： 1S/C4H10BrN/c1-4(2,3)6-5/h6H,1-3H3
• InChI Key： QLCPTARABILRDA-UHFFFAOYSA-N
• SMILES： CC(C)(NBr)C

Additional information on 2-Propanamine, N-bromo-2-methyl-

N-Bromo-2-Methylpropanamine (CAS No. 51655-37-9): A Comprehensive Overview

N-Bromo-2-Methylpropanamine, also known by its CAS registry number 51655-37-9, is a chemical compound that has garnered significant attention in the fields of organic chemistry and materials science. This compound is a derivative of propanamine, with a bromine atom attached to the nitrogen atom and a methyl group on the second carbon of the propane chain. Its molecular formula is C4H11BrN, and it exists as a colorless liquid with a pungent odor. The compound is widely used in various industrial applications, including the synthesis of pharmaceuticals, agrochemicals, and specialty chemicals.

Recent advancements in synthetic chemistry have led to innovative methods for the production of N-Bromo-2-Methylpropanamine. Traditionally, this compound was synthesized via the bromination of 2-methylpropanamine using elemental bromine or brominating agents such as N-bromosuccinimide (NBS). However, modern techniques now employ more efficient catalysts and reaction conditions to enhance yield and purity. For instance, researchers have explored the use of microwave-assisted synthesis to accelerate the reaction process while minimizing side reactions.

The physical properties of N-Bromo-2-Methylpropanamine are critical for its applications. It has a boiling point of approximately 100°C at standard pressure, making it suitable for processes that require moderate thermal stability. Its solubility in common organic solvents like dichloromethane and diethyl ether facilitates its use in solution-based reactions. Moreover, its reactivity with nucleophiles and electrophiles makes it a versatile building block in organic synthesis.

In terms of applications, N-Bromo-2-Methylpropanamine plays a pivotal role in the pharmaceutical industry. It serves as an intermediate in the synthesis of various bioactive compounds, including antibiotics and antiviral agents. For example, recent studies have demonstrated its utility in the construction of complex nitrogen-containing frameworks, which are essential components of many drug molecules.

Another significant application lies in the field of agrochemistry. The compound is used as an intermediate in the production of pesticides and herbicides. Its ability to undergo nucleophilic substitution reactions enables the creation of compounds with enhanced pesticidal activity while maintaining environmental compatibility.

From an environmental standpoint, understanding the fate and behavior of N-Bromo-2-Methylpropanamine in natural systems is crucial. Research has shown that this compound undergoes biodegradation under aerobic conditions, with microbial communities playing a key role in its transformation. However, its persistence in aquatic environments remains a topic of interest for regulatory agencies aiming to ensure minimal ecological impact.

Recent research has also focused on the development of green chemistry approaches for synthesizing N-Bromo-2-Methylpropanamine. By utilizing renewable feedstocks and catalytic systems derived from biomass, scientists aim to reduce the environmental footprint associated with its production. For instance, bio-based brominating agents derived from algae have shown promise in achieving high yields while minimizing waste generation.

In conclusion, N-Bromo-2-Methylpropanamine (CAS No. 51655-37-9) is a versatile compound with diverse applications across multiple industries. Its chemical properties make it an invaluable intermediate in organic synthesis, while ongoing research continues to uncover novel methods for its production and utilization. As advancements in synthetic chemistry and green technologies progress, this compound is expected to remain at the forefront of innovation in materials science.